(isocyanatomethoxy)ethane
Description
“(Isocyanatomethoxy)ethane” is a compound that contains a total of 13 bonds. There are 6 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, 1 isocyanate(s) (aliphatic), and 1 ether(s) (aliphatic) .
Molecular Structure Analysis
The molecular structure of “(isocyanatomethoxy)ethane” includes 2 double bonds and 1 isocyanate group. The structure also contains an ether group . The IUPAC Standard InChI isInChI=1S/C3H5NO/c1-2-4-3-5/h2H2,1H3 .
Safety and Hazards
Isocyanates, a related group of compounds, are known to be powerful irritants to the mucous membranes of the eyes and gastrointestinal and respiratory tracts. Direct skin contact can also cause marked inflammation . Ethane, another related compound, can cause headache, nausea, vomiting, dizziness, and lightheadedness when inhaled. Very high levels can cause suffocation from lack of oxygen. Contact with liquid ethane can cause frostbite .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of (isocyanatomethoxy)ethane can be achieved through the reaction of ethylene oxide with potassium cyanate.", "Starting Materials": [ "Ethylene oxide", "Potassium cyanate" ], "Reaction": [ "Add ethylene oxide dropwise to a solution of potassium cyanate in anhydrous ethanol at room temperature.", "Stir the reaction mixture for several hours until complete consumption of ethylene oxide is observed.", "Filter the resulting solution to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by distillation under reduced pressure to obtain (isocyanatomethoxy)ethane as a colorless liquid." ] } | |
CAS RN |
6427-24-3 |
Product Name |
(isocyanatomethoxy)ethane |
Molecular Formula |
C4H7NO2 |
Molecular Weight |
101.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
